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Compound of Interest

Compound Name: 2-Chlorocrotonaldehyde

CAS No.: 25129-61-7

Cat. No.: B1238087 Get Quote

Part 1: Chemical Identity & Physicochemical
Profile[1][2][3][4]
2-Chlorocrotonaldehyde (2-CCA) is a bifunctional electrophile widely utilized in the synthesis

of heterocycles (e.g., pyrimidines, thiazoles) and as a specialized intermediate in drug

discovery. Unlike its parent compound, crotonaldehyde, the introduction of the chlorine atom at

the

-position significantly alters its boiling point and reactivity profile, creating a unique set of
hazards that standard "aldehyde" safety protocols may fail to address.
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Property Value Operational Implication

CAS Number
53175-28-3 (Z-isomer); 10472-

59-0 (General)

Verify specific isomer

requirements for

stereoselective synthesis.

IUPAC Name 2-Chlorobut-2-enal

Distinct from 3-

chlorocrotonaldehyde;

reactivity differs.

Boiling Point 148.5°C (at 760 mmHg)

significantly higher than

crotonaldehyde (104°C); lower

volatility but persistent surface

contamination.

Flash Point 43.8°C

Flammable Liquid (Cat 3).

Requires grounding; avoid

static discharge.

Density 1.081 g/cm³

Denser than water; sinks in

aqueous spills, complicating

cleanup.

Appearance Colorless to pale yellow liquid
Darkens upon

polymerization/oxidation.

Odor Pungent, Lachrymatory

Warning: Olfactory fatigue

occurs rapidly. Do not rely on

smell for detection.

Part 2: Hazard Architecture (The "Why" of Toxicity)
To handle 2-CCA safely, one must understand its molecular mechanism of action. It is not

merely "toxic"; it is a hard/soft electrophilic hybrid.

Mechanism of Action
Michael Acceptor (Soft Electrophile): The
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-carbon is susceptible to attack by soft nucleophiles, such as the thiol groups (-SH) in
glutathione and cysteine residues. This leads to rapid depletion of cellular antioxidants and
protein alkylation.

Schiff Base Formation (Hard Electrophile): The aldehyde carbonyl reacts with primary

amines (lysine residues, DNA bases), forming cross-links.

Leaving Group Reactivity: Unlike simple crotonaldehyde, the

-chlorine atom can facilitate elimination-addition pathways or direct substitution, increasing
its potential as a mutagenic alkylating agent.

Reactivity & Biological Impact Diagram
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Caption: Figure 1. Dual-mode toxicity mechanism of 2-CCA targeting DNA and proteins via

alkylation and Michael addition.

Part 3: Engineering Controls & PPE (The Defense
Layer)
Standard laboratory PPE is insufficient for

-haloaldehydes due to their high permeation rates through thin rubber.
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The "Self-Validating" PPE System
A self-validating system implies that the failure of one barrier is immediately detectable or

contained by a secondary barrier.

Primary Barrier (Gloves):

Do NOT use: Standard disposable nitrile (4 mil) alone. 2-CCA can permeate these in <5

minutes.

Protocol:Double-Gloving with Laminate.

Inner Layer: 4 mil Nitrile (comfort/sweat absorption).

Middle Layer (Critical): Silver Shield® / 4H® (EVOH/PE laminate). This is chemically

resistant to chlorinated small molecules.

Outer Layer: 8 mil Nitrile (for grip and mechanical protection of the laminate).

Respiratory Protection:

All work must occur in a certified chemical fume hood.

Validation: Verify face velocity is >100 fpm (0.5 m/s) before uncapping. Use a Kimwipe

taped to the sash as a visual flow indicator.

Eye Protection:

Chemical splash goggles are mandatory. Face shield required for transfers >100 mL.

Part 4: Operational Workflow
Synthesis & Transfer Protocol
This protocol minimizes vapor generation and exposure risk.

Step 1: Preparation

Glassware must be oven-dried (moisture promotes polymerization/HCl release).
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Prepare a "Quench Station" inside the hood before starting: A beaker containing 10%

aqueous Sodium Bisulfite (

).

Step 2: Transfer (Cannula Method)

Avoid open pouring.

Use a positive-pressure cannula transfer for volumes >50 mL.

For smaller volumes, use a gas-tight glass syringe with a Luer-lock needle.

Critical: Do not pull the plunger past the barrel limit; the liquid is a lachrymator and will clear

the room instantly if spilled.

Step 3: Reaction Monitoring

TLC plates should be dipped in

stain (oxidizes the aldehyde) or DNP (forms hydrazone).

Note: TLC plates retain the lachrymator. Develop and visualize inside the hood. Do not carry

wet plates to a desk UV lamp.

Operational Workflow Diagram
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Emergency Loop

Start: 2-CCA Handling

Engineering Check:
Hood Flow > 0.5 m/s

PPE Validation:
Silver Shield + Nitrile Outer

Pass

Prepare Quench Bath:
10% NaHSO3

Transfer:
Cannula or Syringe ONLY

Waste Disposal:
Quench -> pH Adjust -> Halo-Waste

Post-Reaction

Spill Event

Failure

Evacuate & Seal Lab
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Caption: Figure 2. Operational workflow emphasizing engineering checks and emergency

loops.
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Part 5: Decontamination & Waste Management
The disposal of 2-CCA requires chemical deactivation. Simply putting it in a waste drum

creates a "time bomb" for waste handlers due to potential polymerization or volatilization.

Chemical Quenching (Bisulfite Method)
Aldehydes react with sodium bisulfite to form water-soluble bisulfite adducts

(hydroxysulfonates), which are significantly less volatile and toxic.

Protocol:

Dilute the waste stream (reaction mixture) with an inert solvent (e.g., DCM or Ethyl Acetate)

if not already dissolved.

Slowly add the organic layer to a stirred solution of saturated Sodium Bisulfite (excess).

Stir vigorously for 30 minutes. The mixture should lose its lachrymatory odor (sniff test is not

recommended; rely on time/stoichiometry).

Separate layers. The aqueous layer contains the adduct.

Check pH of the aqueous layer; neutralize to pH 7 before disposal into the aqueous waste

stream (if permitted by local EHS) or halogenated waste stream.

Spill Response
Small Spill (<10 mL): Cover immediately with a spill pillow or vermiculite. Apply "Aldehyde

Eater" or bisulfite solution over the absorbent.

Large Spill: Evacuate. The lachrymatory effect will make the room uninhabitable without

SCBA (Self-Contained Breathing Apparatus).

Part 6: Storage & Stability[5]
Temperature: Store at 2–8°C (Refrigerated).

Atmosphere: Store under Argon or Nitrogen. Oxygen promotes oxidation to the carboxylic

acid and potentially explosive peroxides (though less likely than ethers, autoxidation is a
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risk).

Segregation: Keep away from strong bases (induces polymerization) and amines.

References
PubChem. (2023). (2Z)-2-chlorobut-2-enal | C4H5ClO.[1][2] National Library of Medicine.

[Link]

LoPachin, R. M., & Gavin, T. (2014). Molecular Mechanisms of Aldehyde Toxicity: A Chemical

Perspective. Chemical Research in Toxicology. [Link]

ECHA (European Chemicals Agency). (2023). Registration Dossier: Crotonaldehyde

(Analogous Hazard Data). [Link]

Organic Syntheses. (1953). Procedures involving alpha-haloaldehydes. Coll. Vol. 4. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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